Cas no 2229374-12-1 (3-(2-ethoxyphenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(2-ethoxyphenyl)methyl-3-methoxyazetidine
• CAS No: 2229374-12-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6198302
• PubChem ID: 165721027
• Update Time: 2025-05-26

3-(2-ethoxyphenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)methyl-3-methoxyazetidine
• 3-[(2-ethoxyphenyl)methyl]-3-methoxyazetidine
• 2229374-12-1
• EN300-1790756

• Inchi： 1S/C13H19NO2/c1-3-16-12-7-5-4-6-11(12)8-13(15-2)9-14-10-13/h4-7,14H,3,8-10H2,1-2H3
• InChI Key： MPPWSXCDERCQRW-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC=CC=2OCC)CNC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-ethoxyphenyl)methyl-3-methoxyazetidine

Comprehensive Overview of 3-(2-ethoxyphenyl)methyl-3-methoxyazetidine (CAS No. 2229374-12-1)

The compound 3-(2-ethoxyphenyl)methyl-3-methoxyazetidine (CAS No. 2229374-12-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an azetidine ring substituted with methoxy and ethoxyphenyl groups, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 3-(2-ethoxyphenyl)methyl-3-methoxyazetidine has surged due to their versatility in medicinal chemistry. This compound’s azetidine core is a key motif in many bioactive molecules, often associated with improved metabolic stability and binding affinity. Its ethoxyphenyl side chain further enhances lipophilicity, making it a candidate for crossing the blood-brain barrier (BBB)—a critical factor in neuropharmacology research.

The synthesis of CAS No. 2229374-12-1 involves multi-step organic reactions, including alkylation and ring-closing strategies. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize yield and purity, addressing the growing need for high-throughput screening in drug development. These innovations align with the industry’s shift toward green chemistry and sustainable practices, which are frequently searched topics in academic and industrial forums.

From a commercial perspective, 3-(2-ethoxyphenyl)methyl-3-methoxyazetidine is often listed as a building block for small-molecule libraries. Its applications extend to proteomics and high-content screening, where researchers seek novel pharmacophores to tackle diseases like neurodegenerative disorders and autoimmune conditions. The compound’s molecular weight and logP values are frequently analyzed in QSAR studies, reflecting its relevance in computational drug design.

Safety and handling of CAS No. 2229374-12-1 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability in DMSO and other organic solvents makes it suitable for in vitro assays, a feature highly valued by biotech startups and academic labs. As the scientific community prioritizes reproducibility and data integrity, detailed NMR and HPLC characterization data for this compound are often requested in peer-reviewed publications.

In conclusion, 3-(2-ethoxyphenyl)methyl-3-methoxyazetidine represents a promising scaffold in modern chemistry. Its intersection with drug discovery, material science, and synthetic methodology underscores its multidisciplinary appeal. As search trends highlight terms like "azetidine derivatives in medicine" and "small-molecule CNS drugs," this compound’s profile is poised to grow, driven by both innovation and industrial demand.